![molecular formula C18H18N4O2 B2799588 ((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)(benzofuran-2-yl)methanone CAS No. 2180010-71-1](/img/structure/B2799588.png)
((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)(benzofuran-2-yl)methanone
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Description
((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)(benzofuran-2-yl)methanone is a useful research compound. Its molecular formula is C18H18N4O2 and its molecular weight is 322.368. The purity is usually 95%.
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Scientific Research Applications
Unexpected Antipsychotic-like Activity with Muscarinic Receptor Ligand
- A study on PTAC, a muscarinic receptor ligand with high affinity for central muscarinic receptors, demonstrated antipsychotic-like activity. PTAC showed partial agonist effects at muscarinic M2 and M4 receptors and antagonist effects at M1, M3, and M5 receptors. This indicates that muscarinic receptor partial agonists might be a new approach in treating schizophrenia (Bymaster et al., 1998).
Metabolism of Gliclazide
- Research on gliclazide, a compound used for diabetes treatment, revealed its metabolism in humans involves oxidation at the methyl group and hydroxylation at specific sites in the azabicyclo-octyl ring. This study highlights the metabolic pathways and potential interactions of bicyclic compounds in human systems (Oida et al., 1985).
Disposition and Metabolism of SB-649868
- Investigation into SB-649868, an orexin 1 and 2 receptor antagonist, showed its disposition and metabolism pathways in humans, offering insights into the pharmacokinetics of benzofuran-containing compounds. This could inform research into similar compounds’ behavior in biological systems (Renzulli et al., 2011).
Monoacylglycerol Lipase Inhibition
- A study on ABD-1970, an inhibitor of monoacylglycerol lipase (MGLL), highlighted its pharmacological effects in human and rodent systems. The research supports the clinical development of MGLL inhibitors, pointing towards the therapeutic potential of compounds affecting endocannabinoid modulation (Clapper et al., 2018).
Clinical Pharmacology of Cefazedone
- Studies on cefazedone, a cephalosporin antibiotic, provide details on its pharmacokinetics and therapeutic efficacy, illustrating the research approach towards understanding new cephalosporin derivatives’ action in humans (Pabst et al., 1979).
Properties
IUPAC Name |
1-benzofuran-2-yl-[3-(1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]methanone |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O2/c23-18(17-7-12-3-1-2-4-16(12)24-17)22-13-5-6-14(22)9-15(8-13)21-11-19-10-20-21/h1-4,7,10-11,13-15H,5-6,8-9H2 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZWKIHSHIDAFCJ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC(CC1N2C(=O)C3=CC4=CC=CC=C4O3)N5C=NC=N5 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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